Cas no 1017781-53-1 (tert-Butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate)

• Product name: tert-Butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate
• CAS No: 1017781-53-1
• MF: C₁₉H₂₅NO₄
• MW: 331.4061
• MDL: MFCD09997722
• CID: 1036111
• PubChem ID: 49760127

tert-Butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate
• 4-(3-Oxo-3-phenyl-propionyl)-piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 4-(1,3-dioxo-3-phenylpropyl)-, 1,1-dimethylethyl ester
• DTXSID10678113
• SCHEMBL1653114
• WIKKPWJFQQMRHQ-UHFFFAOYSA-N
• MFCD09997722
• 4-(3-Oxo-3-phenyl-propionyl)-piperidine-1-carboxylic acid t-butyl ester
• CS-0341879
• DB-058684
• SB30162
• AKOS016009781
• tert-Butyl4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate
• 1017781-53-1

• MDL： MFCD09997722
• Inchi： InChI=1S/C19H25NO4/c1-19(2,3)24-18(23)20-11-9-15(10-12-20)17(22)13-16(21)14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3
• InChI Key： WIKKPWJFQQMRHQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(CC1)C(=O)CC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 331.17835828g/mol
• Monoisotopic Mass: 331.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on tert-Butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate

tert-Butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate: A Comprehensive Overview

tert-Butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate, also known by its CAS number 1017781-53-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butyl group and a 3-oxo-3-phenylpropanoyl moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of tert-butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate involves a series of carefully designed reactions, including nucleophilic substitution, condensation, and oxidation steps. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and yield. Researchers have also explored the stereochemistry of this molecule, revealing its potential to exist in multiple diastereomeric forms, which could be crucial for its pharmacological activity.

In terms of biological activity, tert-butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate has been studied for its ability to modulate various cellular pathways. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammation and cancer progression. For instance, a study published in the Nature Communications journal highlighted its role in suppressing NF-kB signaling, a pathway critical for chronic inflammatory diseases. These findings underscore the compound's potential as a lead molecule for drug development.

Beyond its biological applications, this compound has also been investigated for its material properties. Its ability to form stable amorphous solids makes it a promising candidate for drug delivery systems, particularly in the development of sustained-release formulations. Recent research has focused on optimizing its solubility and bioavailability through nanotechnology-based approaches, such as encapsulation in lipid nanoparticles or polymeric micelles.

The structural versatility of tert-butyl 4-(3-oxo-3-phenylpropanoyl)piperidine-1-carboxylate has also made it a valuable tool in organic synthesis. It serves as an intermediate in the construction of more complex molecules, including natural product analogs and synthetic polymers. Its reactivity under various reaction conditions has been thoroughly explored, providing chemists with a deeper understanding of its synthetic utility.

In conclusion, tert-butyl 4-(3 oxo 3 phenyl propanoyl) piperidine 1 carboxylate, with its unique structure and diverse functional groups, represents a significant advancement in organic chemistry. Its potential applications span across drug discovery, material science, and synthetic methodology. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in both academic and industrial settings.